Cas no 2098078-76-1 (3-Azido-1-(2-phenoxyethyl)azetidine)

• Product Name: 3-Azido-1-(2-phenoxyethyl)azetidine
• CAS No: 2098078-76-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 4775399
• Update Time: 2025-05-19

3-Azido-1-(2-phenoxyethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(2-phenoxyethyl)azetidine
• 3-Azido-1-(2-phenoxyethyl)azetidine

• Inchi： 1S/C11H14N4O/c12-14-13-10-8-15(9-10)6-7-16-11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： YBVRRVPWAZTGBB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 218.11676108 g/mol
• Monoisotopic Mass: 218.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.8
• Molecular Weight: 218.26

Additional information on 3-Azido-1-(2-phenoxyethyl)azetidine

Recent Advances in the Study of 3-Azido-1-(2-phenoxyethyl)azetidine (CAS: 2098078-76-1) in Chemical Biology and Pharmaceutical Research

The compound 3-Azido-1-(2-phenoxyethyl)azetidine (CAS: 2098078-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This azetidine derivative, characterized by an azido group and a phenoxyethyl moiety, has been explored for its utility in click chemistry, targeted drug delivery, and as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in facilitating efficient bioconjugation and its potential in the development of novel therapeutics.

One of the most notable applications of 3-Azido-1-(2-phenoxyethyl)azetidine is in the field of click chemistry, where its azido group enables rapid and selective reactions with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been leveraged in the design of drug conjugates and probes for biological imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in labeling cell surface receptors, providing a robust tool for studying receptor dynamics and interactions in live cells.

In addition to its role in click chemistry, 3-Azido-1-(2-phenoxyethyl)azetidine has shown promise as a scaffold for the development of small-molecule inhibitors. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit selective binding to certain kinase targets, suggesting potential applications in oncology. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, paving the way for further optimization of these inhibitors.

Another emerging area of interest is the use of 3-Azido-1-(2-phenoxyethyl)azetidine in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) highlighted its incorporation into nanoparticle formulations, where the azido group serves as a handle for surface functionalization with targeting ligands. This approach has been shown to enhance the specificity and efficacy of drug delivery to tumor tissues, minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 3-Azido-1-(2-phenoxyethyl)azetidine. A 2023 study in Organic Process Research & Development addressed these issues by developing a scalable synthetic route with improved yield and purity. The authors also investigated the compound's stability under various storage conditions, providing valuable insights for its industrial application.

Looking ahead, the versatility of 3-Azido-1-(2-phenoxyethyl)azetidine (CAS: 2098078-76-1) positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Ongoing research is expected to further explore its potential in areas such as proteomics, chemical biology, and personalized medicine. As the field continues to evolve, this compound is likely to remain at the forefront of innovative drug discovery strategies.